Cas no 710328-15-7 (Ethyl 2-[4-(trifluoromethoxy)phenoxy]acetate)

Ethyl 2-[4-(trifluoromethoxy)phenoxy]acetate is a fluorinated organic compound characterized by its trifluoromethoxy and phenoxyacetate functional groups. This ester exhibits notable stability and reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethoxy group enhances lipophilicity and metabolic resistance, which can improve bioavailability in active ingredients. Its ethyl ester moiety provides versatility for further derivatization, such as hydrolysis to the corresponding carboxylic acid. The compound's well-defined structure ensures consistency in synthetic applications, while its electron-withdrawing properties influence reaction pathways in targeted molecular design. Suitable for controlled reactions, it is commonly handled under standard laboratory conditions with appropriate safety measures.

Ethyl 2-[4-(trifluoromethoxy)phenoxy]acetate structure

710328-15-7 structure

Product Name:Ethyl 2-[4-(trifluoromethoxy)phenoxy]acetate

CAS No:710328-15-7

MF:C₁₁H₁₁F₃O₄

MW:264.197854280472

CID:2799813

Update Time:2025-10-29

Ethyl 2-[4-(trifluoromethoxy)phenoxy]acetate Chemical and Physical Properties

Names and Identifiers

- ethyl 2-[4-(trifluoromethoxy)phenoxy]acetate
- (4-TRIFLUOROMETHOXYPHENOXY) ACETIC ACID ETHYL ESTER
- AB26121
- Ethyl (4-Trifluoromethoxy-phenoxy)-acetate
- D78581
- Ethyl 2-[4-(trifluoromethoxy)phenoxy]acetate
- Inchi： 1S/C11H11F3O4/c1-2-16-10(15)7-17-8-3-5-9(6-4-8)18-11(12,13)14/h3-6H,2,7H2,1H3
- InChI Key： SARUWXGWYFAWNQ-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC(=CC=1)OCC(=O)OCC)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 260
XLogP3: 3.4
Topological Polar Surface Area: 44.8

Ethyl 2-[4-(trifluoromethoxy)phenoxy]acetate Pricemore >>

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